Cas no 1261540-02-6 (4-Iodo-7-hydroxyquinoline)

• Product Name: 4-Iodo-7-hydroxyquinoline
• CAS No: 1261540-02-6
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 4822589
• Update Time: 2025-05-19

4-Iodo-7-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-7-hydroxyquinoline
• 4-Iodoquinolin-7-ol

• Inchi： 1S/C9H6INO/c10-8-3-4-11-9-5-6(12)1-2-7(8)9/h1-5,12H
• InChI Key： YMOXFOMEPYVXAV-UHFFFAOYSA-N
• SMILES： IC1C=CN=C2C=C(C=CC2=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 4-Iodo-7-hydroxyquinoline

4-Iodo-7-hydroxyquinoline (CAS No. 1261540-02-6): A Comprehensive Overview

4-Iodo-7-hydroxyquinoline (CAS No. 1261540-02-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-Iodo-7-hydroxyquinoline consists of a quinoline ring with an iodine substituent at the 4-position and a hydroxyl group at the 7-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of 4-Iodo-7-hydroxyquinoline. One of the key areas of interest is its potential as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has demonstrated that 4-Iodo-7-hydroxyquinoline exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative species. This broad-spectrum activity suggests its potential utility in combating multidrug-resistant infections, a growing concern in clinical settings.

In addition to its antimicrobial properties, 4-Iodo-7-hydroxyquinoline has also been explored for its anticancer potential. Preclinical studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

The pharmacokinetic properties of 4-Iodo-7-hydroxyquinoline have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects. These findings support the potential for oral administration and long-term use in clinical settings.

Beyond its direct therapeutic applications, 4-Iodo-7-hydroxyquinoline has also been studied as a tool for chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel compounds with enhanced biological activities. For example, researchers have used this compound as a starting point to develop derivatives with improved potency and selectivity against specific targets.

The safety profile of 4-Iodo-7-hydroxyquinoline is another important consideration. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-Iodo-7-hydroxyquinoline (CAS No. 1261540-02-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its antimicrobial and anticancer properties, coupled with favorable pharmacokinetic profiles and safety data, make it an attractive candidate for further development. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions in the future.